Cas no 2228248-51-7 (O-{1-(3-bromo-2,4-dimethylphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(3-bromo-2,4-dimethylphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228248-51-7
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6310252
• PubChem ID: 165681322
• Update Time: 2025-08-05

O-{1-(3-bromo-2,4-dimethylphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(3-bromo-2,4-dimethylphenyl)cyclopropylmethyl}hydroxylamine
• O-{[1-(3-bromo-2,4-dimethylphenyl)cyclopropyl]methyl}hydroxylamine
• 2228248-51-7
• EN300-1938190

• Inchi： 1S/C12H16BrNO/c1-8-3-4-10(9(2)11(8)13)12(5-6-12)7-15-14/h3-4H,5-7,14H2,1-2H3
• InChI Key： HTCXIJDTDRBAAC-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C1(CON)CC1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(3-bromo-2,4-dimethylphenyl)cyclopropylmethyl}hydroxylamine

Introduction to O-{1-(3-bromo-2,4-dimethylphenyl)cyclopropylmethyl}hydroxylamine and Its Applications in Modern Chemical Biology

O-{1-(3-bromo-2,4-dimethylphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228248-51-7) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for use in pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. The presence of a cyclopropylmethyl group and a hydroxylamine moiety in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable scaffold for further chemical modifications and biological evaluations.

The 1-(3-bromo-2,4-dimethylphenyl) part of the molecule introduces a brominated aromatic ring system, which is well-known for its ability to participate in various chemical transformations such as cross-coupling reactions. This feature allows for the facile introduction of additional functional groups, enabling the design of complex molecules with tailored biological properties. The combination of these structural elements makes O-{1-(3-bromo-2,4-dimethylphenyl)cyclopropylmethyl}hydroxylamine a versatile building block for medicinal chemists seeking to develop innovative drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological potential of hydroxylamine derivatives. Hydroxylamine groups are known to exhibit diverse biological effects, including antioxidant, anti-inflammatory, and anticancer activities. The incorporation of this moiety into the cyclopropylmethyl scaffold of O-{1-(3-bromo-2,4-dimethylphenyl)cyclopropylmethyl}hydroxylamine suggests that it may possess unique biochemical interactions that could be exploited for therapeutic purposes. Preliminary studies have indicated that this compound may interfere with key enzymatic pathways by acting as a modulator or inhibitor of specific target proteins.

The 3-bromo-2,4-dimethylphenyl aromatic ring provides an additional layer of complexity to the molecule, offering opportunities for selective binding to biological targets. This aromatic system can engage in π-stacking interactions and hydrophobic effects, which are crucial for the design of high-affinity ligands. The bromine atom at the 3-position further enhances the reactivity of the molecule, allowing for further functionalization through palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations can be used to introduce diverse substituents at various positions on the aromatic ring, thereby expanding the chemical space available for drug discovery.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify potential drug candidates. O-{1-(3-bromo-2,4-dimethylphenyl)cyclopropylmethyl}hydroxylamine has been subjected to computational analysis to evaluate its binding affinity to various biological targets. These studies have revealed promising interactions with enzymes involved in metabolic pathways relevant to cancer and inflammation. The ability of this compound to dock effectively into the active sites of these enzymes suggests its potential as a lead compound for further optimization.

The synthesis of O-{1-(3-bromo-2,4-dimethylphenyl)cyclopropylmethyl}hydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclopropylmethyl group through ring-closure metathesis or other cyclopropanation methods, followed by bromination at the desired position on the aromatic ring. The introduction of the hydroxylamine moiety can be achieved through nucleophilic substitution reactions or reduction of nitro compounds. Each step must be rigorously controlled to avoid side reactions and ensure the integrity of the final product.

In conclusion, O-{1-(3-bromo-2,4-dimethylphenyl)cyclopropylmethyl}hydroxylamine represents a significant advancement in the field of chemical biology as a result of its unique structural features and potential biological activities. Its combination of a cyclopropylmethyl group, a hydroxylamine moiety, and a 3-bromo-2,4-dimethylphenyl aromatic ring makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore its potential applications in drug development.